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Compound of Interest

Compound Name: 4''-methyloxy-Daidzin

Cat. No.: B2884814 Get Quote

Essential Safety and Handling Guide for 4''-
methyloxy-Daidzin
FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety, handling, and disposal protocols for 4''-methyloxy-
Daidzin. Given the absence of a comprehensive Safety Data Sheet (SDS) for this specific

compound, a precautionary approach is paramount. The following guidance is based on the

known properties of 4''-methyloxy-Daidzin, safety data for the related isoflavone glycoside

Daidzin, and general best practices for handling powdered chemical compounds of unknown

toxicity in a laboratory setting.

Physicochemical and Hazard Information
Limited specific hazard data is available for 4''-methyloxy-Daidzin. Therefore, hazard

information for the structurally similar compound, Daidzin, is provided as a conservative proxy.

Always handle 4''-methyloxy-Daidzin as a potentially hazardous substance.
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Property Value Source(s)

Chemical Name 4''-methyloxy-Daidzin MedChemExpress, GlpBio

Synonyms
Daidzein 7-O-β-D-glucoside

4''-O-methylate
MedChemExpress, GlpBio

CAS Number 1195968-02-5 MedChemExpress, GlpBio

Molecular Formula C₂₂H₂₂O₉
PubChem[1],

MedChemExpress, GlpBio[2]

Molecular Weight 430.4 g/mol
PubChem[1],

MedChemExpress, GlpBio[2]

Appearance
Solid powder (Appearance

may vary by supplier)
General knowledge

Solubility Soluble in DMSO GlpBio[2]

Storage Store at -20°C GlpBio[2]

Acute Oral Toxicity
Proxy Data (Daidzin): Category

4 (Harmful if swallowed)
DC Chemicals[3]

Aquatic Toxicity

Proxy Data (Daidzin): Category

1 (Very toxic to aquatic life with

long lasting effects)

DC Chemicals[3]

LD50/LC50

Data not available for 4''-

methyloxy-Daidzin. For the

aglycone Daidzein, the No

Observed Adverse Effect Level

(NOAEL) in an acute oral

toxicity study in animals was

found to be above 5000 mg/kg,

suggesting low acute toxicity.

[4]

-
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A comprehensive PPE strategy is essential to minimize exposure. The following PPE should be

worn at all times when handling 4''-methyloxy-Daidzin.

Protection Type Specification

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Hand Protection

Nitrile gloves. Inspect for tears or punctures

before use. Change gloves frequently and

immediately if contaminated.

Body Protection A fully buttoned laboratory coat.

Respiratory

Not generally required under normal handling

conditions in a well-ventilated area. If there is a

risk of generating dust or aerosols, a NIOSH-

approved respirator (e.g., N95) should be used.

All work with the solid compound should be

performed in a chemical fume hood or a powder

containment hood.

Operational and Disposal Plans
Adherence to a strict operational workflow is critical for the safe handling and disposal of 4''-
methyloxy-Daidzin.

Experimental Workflow and Handling Protocol
This protocol outlines the step-by-step procedure for safely handling 4''-methyloxy-Daidzin,

from preparation to post-handling cleanup.
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Preparation

Handling (in Fume Hood)

Post-Handling

Designate and prepare work area in a fume hood.

Assemble and don all required PPE.

Gather all necessary equipment (spatula, weigh paper, vials, etc.).

Carefully weigh the powdered compound using a tared weigh boat.

Begin handling

Prepare stock solution by slowly adding solvent to the powder.

Decontaminate all equipment and the work surface.

Complete experiment

Dispose of waste in a labeled hazardous waste container.

Remove PPE in the correct order (gloves first).

Wash hands thoroughly with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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